Cas no 623569-87-9 (Cycloheptanecarbonitrile, 1-(2-pyridinyl)- (9CI))
623569-87-9 structure
Product Name:Cycloheptanecarbonitrile, 1-(2-pyridinyl)- (9CI)
CAS No:623569-87-9
MF:C13H16N2
MW:200.279542922974
CID:956548
PubChem ID:45116461
Update Time:2025-04-19
Cycloheptanecarbonitrile, 1-(2-pyridinyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanecarbonitrile, 1-(2-pyridinyl)- (9CI)
- AKOS019086184
- DB-275303
- 1-Pyridin-2-yl-cycloheptanecarbonitrile
- 623569-87-9
- ASUNCSJNBAMFRK-UHFFFAOYSA-N
- Cycloheptanecarbonitrile, 1-(2-pyridinyl)-
- SCHEMBL6203456
-
- Inchi: 1S/C13H16N2/c14-11-13(8-4-1-2-5-9-13)12-7-3-6-10-15-12/h3,6-7,10H,1-2,4-5,8-9H2
- InChI Key: ASUNCSJNBAMFRK-UHFFFAOYSA-N
- SMILES: N1C=CC=CC=1C1(C#N)CCCCCC1
Computed Properties
- Exact Mass: 200.131348519g/mol
- Monoisotopic Mass: 200.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 36.7Ų
Cycloheptanecarbonitrile, 1-(2-pyridinyl)- (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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